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Compound of Interest

Compound Name: 3-Chloro-L-Tyrosine

Cat. No.: B556623 Get Quote

An In-depth Technical Guide to 3-Chloro-L-
Tyrosine
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
3-Chloro-L-tyrosine is a halogenated derivative of the amino acid L-tyrosine. It serves as a

critical biomarker for inflammatory diseases and oxidative stress, specifically indicating the

activity of the enzyme myeloperoxidase (MPO). This document provides a comprehensive

overview of its chemical structure, physicochemical properties, biological significance, and

detailed experimental protocols for its synthesis and analysis. This guide is intended to be a

valuable resource for professionals in biochemical research and pharmaceutical development.

Chemical Structure and Identification
3-Chloro-L-tyrosine is structurally characterized by a tyrosine core with a chlorine atom

substituted at the third position of the phenol ring, ortho to the hydroxyl group.[1]

IUPAC Name: (2S)-2-amino-3-(3-chloro-4-hydroxyphenyl)propanoic acid[1]

Synonyms: 3-Chlorotyrosine, Monochlorotyrosine, Cl-Tyr[1]

CAS Number: 7423-93-0[1]
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Molecular Formula: C₉H₁₀ClNO₃[1]

SMILES: N--INVALID-LINK--C(O)=O

InChI: 1S/C9H10ClNO3/c10-6-3-5(1-2-8(6)12)4-7(11)9(13)14/h1-3,7,12H,4,11H2,

(H,13,14)/t7-/m0/s1

Physicochemical Properties
The key quantitative properties of 3-Chloro-L-tyrosine are summarized in the table below,

providing essential data for experimental design and application.

Property Value Source

Molecular Weight 215.63 g/mol [1]

Appearance White to off-white powder Sigma-Aldrich

Melting Point 249 °C (literature)

Optical Rotation [α]24/D −2°, c = 1 in 1 M HCl

Assay Purity ≥97%

Biological Significance and Pathway
3-Chloro-L-tyrosine is a non-proteinogenic amino acid that is not incorporated into proteins

during translation but is formed post-translationally through the action of myeloperoxidase

(MPO).[1] MPO is a heme-containing enzyme released by neutrophils and monocytes at sites

of inflammation.[1] In the presence of hydrogen peroxide (H₂O₂) and chloride ions (Cl⁻), MPO

produces hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent.[1] This highly

reactive species then chlorinates the phenol ring of L-tyrosine residues in proteins to form 3-
Chloro-L-tyrosine.[1]

Consequently, elevated levels of 3-Chloro-L-tyrosine in tissues and plasma serve as a

specific biomarker for MPO-catalyzed oxidative damage and are associated with various

inflammatory conditions, including cardiovascular diseases.[1]
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Formation Pathway of 3-Chloro-L-Tyrosine
The following diagram illustrates the biochemical pathway leading to the formation of 3-Chloro-
L-tyrosine during an inflammatory response.
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Caption: Myeloperoxidase-mediated formation of 3-Chloro-L-Tyrosine.

Experimental Protocols
Synthesis of 3-Chloro-L-tyrosine
Two primary methods for the synthesis of 3-Chloro-L-tyrosine are chemical synthesis and

enzymatic synthesis.

5.1.1 Chemical Synthesis via Direct Chlorination
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This protocol describes the synthesis of 3-Chloro-L-tyrosine from L-tyrosine using N-

chlorosuccinimide (NCS) as the chlorinating agent.

Materials:

L-Tyrosine

N-chlorosuccinimide (NCS)

Methanol (MeOH)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Standard laboratory glassware and magnetic stirrer

Procedure:

Suspend L-tyrosine in methanol in a round-bottom flask.

Cool the suspension in an ice bath.

Add N-chlorosuccinimide (1.0 equivalent) portion-wise to the stirred suspension over 30

minutes.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

Upon completion, remove the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography. For

purification, dissolve the residue in a minimal amount of hot water, allow it to cool slowly to

form crystals, and then collect the crystals by filtration.

Wash the purified crystals with cold water and dry under vacuum.

5.1.2 Enzymatic Synthesis using Tyrosine Phenol-Lyase
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This method utilizes an engineered tyrosine phenol-lyase (TPL) to catalyze the synthesis from

3-chlorophenol and sodium pyruvate.[2][3]

Materials:

3-Chlorophenol

Sodium pyruvate

Ammonium chloride (NH₄Cl)

Recombinant tyrosine phenol-lyase (e.g., M379V mutant from Citrobacter freundii)[3]

Phosphate buffer (pH 8.0)

Incubator shaker

Procedure:

Prepare a reaction mixture containing phosphate buffer, 3-chlorophenol, sodium pyruvate,

and ammonium chloride.

Add the purified recombinant TPL enzyme to the mixture.

Incubate the reaction at a controlled temperature (e.g., 21-30°C) with constant shaking for

24 hours.[3]

Monitor the formation of 3-Chloro-L-tyrosine using HPLC.

Terminate the reaction by denaturing the enzyme (e.g., by adding acid or heat).

Purify the product from the reaction mixture using ion-exchange chromatography.

Quantification in Human Plasma by LC-MS/MS
This protocol provides a method for the sensitive and specific quantification of free 3-Chloro-L-
tyrosine in human plasma, adapted from established methodologies.

Materials and Equipment:
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Human plasma samples

Internal standard (e.g., ¹³C-labeled 3-Chloro-L-tyrosine)

Formic acid (FA)

Methanol (MeOH)

Acetonitrile (ACN)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Centrifuge and vortex mixer

Procedure:

Sample Preparation:

Thaw plasma samples on ice.

To 100 µL of plasma, add the internal standard solution.

Precipitate proteins by adding 400 µL of cold acetonitrile.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 0.1% formic acid in

water).

LC-MS/MS Analysis:

Chromatographic Conditions:

Column: A suitable C18 reversed-phase column.
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Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in methanol.

Gradient: A typical gradient would be: 0-0.7 min (10% B), 0.7-5.0 min (10-40% B),

5.0-5.5 min (40-95% B), 5.5-6.5 min (95% B), followed by re-equilibration.

Flow Rate: 0.3-0.5 mL/min.

Injection Volume: 10-20 µL.

Mass Spectrometry Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

Monitor specific precursor-to-product ion transitions for 3-Chloro-L-tyrosine and its

internal standard.

Data Analysis:

Quantify the concentration of 3-Chloro-L-tyrosine by constructing a calibration curve

using the peak area ratio of the analyte to the internal standard.

Applications in Research and Development
Biomarker of Disease: As a specific product of MPO activity, 3-Chloro-L-tyrosine is a

valuable biomarker for diseases characterized by neutrophilic inflammation and oxidative

stress, such as atherosclerosis, cardiovascular disease, and some cancers.

Pharmaceutical Development: It can be used as a specialized amino acid building block in

peptide synthesis to create novel therapeutic agents. The introduction of a chlorine atom can

alter the pharmacological properties of a peptide, potentially enhancing its efficacy or

stability.

Biochemical Research: Studying the formation and effects of 3-Chloro-L-tyrosine provides

insights into the mechanisms of oxidative damage to proteins and the pathophysiology of
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inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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